3-Amino-4-formyl-6-methyl-thieno[2,3-b]pyridine-2-carboxylic acid amide

• Molecular Formula: C10H9N3O2S
• Molecular Weight: 235.26 g/mol
• IUPAC Name: 3-amino-4-formyl-6-methylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C10H9N3O2S/c1-4-2-5(3-14)6-7(11)8(9(12)15)16-10(6)13-4/h2-3H,11H2,1H3,(H2,12,15)
• InChI Key: QLLVZGCESLMUHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C(SC2=N1)C(=O)N)N)C=O

Description

3-Amino-4-formyl-6-methyl-thieno[2,3-b]pyridine-2-carboxylic acid amide is a useful research compound. Its molecular formula is C10H9N3O2S and its molecular weight is 235.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

LiAlH4 (0.31 g) was added to a suspension of 0.60 g of 3-amino-6-methyl-thieno[2,3-b]pyridine-2,4-dicarboxylic acid 2-amide 4-(methoxy-methyl-amide) (see Example 15) in 15 mL dry THF at −10° C. and stirred 1 h under Ar. Aqueous NH4Cl was added slowly and the mixture was filtered through diatomaceous earth, washing with H2O and EtOAc. The aqueous phase was separated and extracted 3 times with more with EtOAc and the combined organics were and concentrated in vacuo to a resin that was flashed chromatographed eluting with 30% acetone-petroleum ether to afford 163 mg 3-amino-4-formyl-6-methyl-thieno[2,3-b]pyridine-2-carboxylic acid amide as a dark resin.